Cas no 1344581-87-8 ((2R)-2-(difluoromethyl)pyrrolidine)

• Product Name: (2R)-2-(difluoromethyl)pyrrolidine
• CAS No: 1344581-87-8
• MF: C₅H₉F₂N
• MW: 121.12846827507
• MDL: MFCD28397608
• CID: 4585920
• PubChem ID: 97296989
• Update Time: 2025-06-13

(2R)-2-(difluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(DIFLUOROMETHYL)PYRROLIDINE HCL
• (2R)-2-(Difluoromethyl)pyrrolidine hydrochloride
• (R)-2-(Difluoromethyl)pyrrolidine
• (2R)-2-(Difluoromethyl)pyrrolidine
• Pyrrolidine, 2-(difluoromethyl)-, (2R)-
• (2R)-2-(difluoromethyl)pyrrolidinehydrochloride
• (2R)-2-(difluoromethyl)pyrrolidine

• MDL： MFCD28397608
• Inchi： 1S/C5H9F2N/c6-5(7)4-2-1-3-8-4/h4-5,8H,1-3H2/t4-/m1/s1
• InChI Key： BRJUDDAYKBMPMV-SCSAIBSYSA-N
• SMILES： N1CCC[C@@H]1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

(2R)-2-(difluoromethyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2R)-2-(difluoromethyl)pyrrolidine

Introduction to (2R)-2-(difluoromethyl)pyrrolidine (CAS No. 1344581-87-8)

(2R)-2-(difluoromethyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1344581-87-8, is a significant compound in the field of pharmaceutical chemistry. This pyrrolidine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a difluoromethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound belongs to the broader class of heterocyclic amines, which are widely recognized for their role in biological processes and pharmacological activities. Pyrrolidine derivatives, in particular, have been extensively studied for their involvement in various pharmacological targets, including enzymes and receptors. The chiral center at the second position of the pyrrolidine ring, as indicated by the (R) configuration, adds another layer of complexity and interest to this molecule, as stereochemistry often plays a crucial role in the efficacy and selectivity of pharmaceutical compounds.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can significantly influence the electronic properties of a compound, leading to more potent and selective interactions with biological targets. The difluoromethyl group in (2R)-2-(difluoromethyl)pyrrolidine is particularly noteworthy, as it has been shown to increase the lipophilicity and binding affinity of drug candidates.

One of the most compelling aspects of (2R)-2-(difluoromethyl)pyrrolidine is its potential as a building block for more complex drug molecules. Its rigid pyrrolidine core provides a stable framework that can be modified at various positions to create novel analogs with tailored pharmacological properties. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as kinases and proteases, which are key players in numerous disease pathways.

Recent studies have highlighted the utility of (2R)-2-(difluoromethyl)pyrrolidine in the development of antiviral and anticancer agents. For instance, modifications to this scaffold have led to the discovery of compounds that exhibit potent activity against viral proteases, demonstrating its importance in antiviral drug design. Additionally, derivatives of this molecule have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are often dysregulated in cancer.

The synthesis of (2R)-2-(difluoromethyl)pyrrolidine presents unique challenges due to its stereogenic center and the presence of sensitive functional groups. Advanced synthetic methodologies, including asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry in constructing complex molecular architectures.

The pharmacological evaluation of (2R)-2-(difluoromethyl)pyrrolidine and its derivatives has revealed several promising leads. In preclinical studies, certain analogs have demonstrated significant activity against disease models while maintaining good selectivity over off-target proteins. This balance between potency and selectivity is crucial for developing safe and effective pharmaceuticals. Furthermore, the compound's favorable pharmacokinetic properties make it an attractive candidate for further development into clinical candidates.

The future directions for research on (2R)-2-(difluoromethyl)pyrrolidine are multifaceted. Investigating new synthetic routes to improve yield and scalability will be essential for its broader application in drug discovery programs. Additionally, exploring its potential in other therapeutic areas beyond antiviral and anticancer applications could uncover novel uses for this versatile scaffold. Collaborative efforts between academic researchers and industry scientists will be vital in translating these findings into tangible therapeutic benefits for patients.

In conclusion, (2R)-2-(difluoromethyl)pyrrolidine (CAS No. 1344581-87-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of features makes it a valuable tool for developing novel therapeutic agents targeting various diseases. As our understanding of medicinal chemistry continues to evolve, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.